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Abstract
Ruthenium (Ru), a rare, hard, and lustrous silvery-white transition metal, holds a significant

position in scientific research and industrial applications. A member of the platinum group

metals, it is characterized by its remarkable resistance to corrosion and its versatile catalytic

activity. This technical guide provides an in-depth exploration of the core fundamental

properties of ruthenium metal, encompassing its atomic, physical, and chemical characteristics.

The information is tailored for researchers, scientists, and professionals in drug development,

presenting quantitative data in structured tables, detailing experimental protocols for property

determination, and visualizing complex relationships and workflows through diagrams. This

document aims to serve as a comprehensive resource for understanding and utilizing the

unique properties of ruthenium in advanced scientific and therapeutic applications.

Atomic and Physical Properties
Ruthenium is a polyvalent hard white metal belonging to Group 8 of the periodic table.[1] Its

atomic and physical properties are summarized in the tables below, providing a quantitative

overview of its fundamental characteristics.
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Data Presentation: Atomic and Isotopic Properties
Property Value

Atomic Number 44[2][3]

Symbol Ru[1]

Atomic Weight 101.07 ± 0.02 u[1][4]

Electron Configuration [Kr] 4d⁷ 5s¹[2][5]

Electrons per Shell 2, 8, 18, 15, 1[5][6]

Oxidation States -2, 0, +1, +2, +3, +4, +5, +6, +7, +8[1][7]

Electronegativity (Pauling Scale) 2.2[5]

Ionization Energies
1st: 710.2 kJ/mol, 2nd: 1620 kJ/mol, 3rd: 2747

kJ/mol[8][9]

Atomic Radius (empirical) 134 pm

Covalent Radius 126 pm[10]

Van der Waals Radius 207 pm

Natural Isotopes
⁷ (⁹⁶Ru, ⁹⁸Ru, ⁹⁹Ru, ¹⁰⁰Ru, ¹⁰¹Ru, ¹⁰²Ru, ¹⁰⁴Ru)

[1][3]

Naturally occurring ruthenium is composed of seven stable isotopes.[3] In addition, 34 synthetic

radioactive isotopes have been discovered, with the most stable being ¹⁰⁶Ru, ¹⁰³Ru, and ⁹⁷Ru.

[1]

Data Presentation: Physical and Thermal Properties
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Property Value

State at 20°C (STP) Solid[2]

Appearance Silvery-white metallic[1][11]

Density 12.37 g/cm³ at 20°C[3][12]

Melting Point 2334 °C (2607 K)[3][10]

Boiling Point 4150 °C (4423 K)[3][10]

Crystal Structure Hexagonal close-packed (hcp)[1][3]

Lattice Parameters a = 270.58 pm, c = 428.16 pm (at 20 °C)[1]

Molar Heat Capacity 24.06 J/(mol·K)[8]

Heat of Fusion 38.59 kJ/mol[8]

Heat of Vaporization 619 kJ/mol[8]

Thermal Conductivity 117 W/(m·K)[13]

Coefficient of Thermal Expansion 6.4 µm/(m·K)[13]

Electrical Resistivity 71 nΩ·m

Magnetic Ordering Paramagnetic[3]

Mohs Hardness 6.5[3]

Experimental Protocols for Property Determination
The accurate determination of the fundamental properties of ruthenium requires precise

experimental techniques. The following sections outline the methodologies for measuring key

physical and chemical characteristics.

Determination of Melting Point
The high melting point of ruthenium necessitates specialized techniques for accurate

measurement. A common laboratory method involves the use of a melting point apparatus with

a heated metal block or a Thiele tube.
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Protocol using a Melting Point Apparatus:

Sample Preparation: A small, dry sample of powdered ruthenium is packed into a capillary

tube to a height of 2-3 mm.[10]

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.[10]

Heating: The sample is heated rapidly to approximately 20°C below the expected melting

point. The heating rate is then reduced to about 1-2°C per minute to allow for thermal

equilibrium.[10]

Observation: The sample is observed through a magnifying lens. The temperature at which

the first droplet of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire sample becomes a transparent liquid is recorded as the end

of the melting range.[10]

Cooling: For subsequent trials, the apparatus is cooled to at least 20°C below the melting

point.[10]

For refractory metals like ruthenium, high-temperature pyrometers are often used in industrial

settings for greater accuracy.

Determination of Density
The density of ruthenium can be determined using gas pycnometry, which is particularly

suitable for powdered or irregularly shaped solid samples.

Protocol using Gas Pycnometry:

Calibration: The volume of the empty sample chamber is calibrated using a standard sphere

of known volume.

Sample Weighing: A known mass of the ruthenium sample is accurately weighed.

Measurement: The sample is placed in the sample chamber. The chamber is then filled with

an inert gas (typically helium) to a specific pressure. The gas is then allowed to expand into a

second empty chamber of known volume.
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Volume Calculation: By measuring the pressure drop after expansion, the volume of the gas

displaced by the ruthenium sample can be calculated using the ideal gas law.

Density Calculation: The density is calculated by dividing the mass of the sample by the

determined volume.

Determination of Crystal Structure
X-ray diffraction (XRD) is the standard method for determining the crystal structure of

ruthenium.

Protocol for X-ray Diffraction:

Sample Preparation: A fine powder of the ruthenium sample is prepared to ensure random

orientation of the crystallites. The powder is then mounted on a sample holder.

Instrument Setup: The sample is placed in an X-ray diffractometer. The instrument is

configured with a specific X-ray source (e.g., Cu Kα radiation) and detector.

Data Collection: The sample is irradiated with the X-ray beam at various angles (2θ), and the

intensity of the diffracted X-rays is recorded by the detector.

Data Analysis: The resulting diffraction pattern (a plot of intensity versus 2θ) is analyzed. The

positions and intensities of the diffraction peaks are used to determine the lattice parameters

and the crystal system. For ruthenium, the pattern will correspond to a hexagonal close-

packed (hcp) structure.[1][3]

Isotopic Analysis
The isotopic composition of ruthenium is determined using mass spectrometry. Negative

Thermal Ionization Mass Spectrometry (NTI-MS) is a highly accurate method for this purpose.

Protocol for NTI-MS:

Sample Preparation: A small amount of the ruthenium sample is dissolved to create a

solution.
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Ionization: The ruthenium solution is loaded onto a filament (e.g., platinum) in the mass

spectrometer. The filament is heated, causing the ruthenium to ionize, forming negative ions

(e.g., RuO₃⁻).[2]

Mass Separation: The ions are accelerated into a magnetic field, which separates them

based on their mass-to-charge ratio.

Detection: A detector counts the number of ions for each isotope.

Data Analysis: The relative abundance of each ruthenium isotope is determined from the ion

counts.[2]

Chemical Properties and Reactivity
Ruthenium is a noble metal, largely unreactive to most chemicals under normal conditions.[1]

Reactivity with Air: It does not tarnish at room temperature but will oxidize when heated

above 800°C.[1][3]

Reactivity with Acids: Ruthenium is resistant to attack by common acids, including aqua

regia, at room temperature.[1][8]

Reactivity with Halogens and Alkalis: It is attacked by halogens at high temperatures and

reacts with molten alkalis.[1][8]

Oxidation States: Ruthenium exhibits a wide range of oxidation states, from -2 to +8, with +2,

+3, and +4 being the most common.[1][3] It is the only 4d transition metal that can assume

the +8 oxidation state, although it is less stable than in its heavier congener, osmium.[1]

Ruthenium in Drug Development
Ruthenium complexes have emerged as promising candidates for anticancer therapies,

offering potential alternatives to platinum-based drugs.[14] Their mechanisms of action are

diverse and include DNA binding, generation of reactive oxygen species (ROS), and induction

of apoptosis.[5][14]
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Experimental Workflow: Synthesis of Ruthenium-Based
Drugs
The synthesis of ruthenium-based therapeutic compounds often involves the reaction of a

ruthenium precursor with specific organic ligands. Below are generalized workflows for the

synthesis of two clinically investigated ruthenium drugs, NAMI-A and KP1019.

Synthesis of NAMI-A:

The synthesis of NAMI-A (Imidazolium [trans-tetrachloro(dimethylsulfoxide)

(imidazole)ruthenate(III)]) typically involves the reaction of a ruthenium(III) precursor with

imidazole.[1]

Ru(III) Precursor
(e.g., H[RuCl4(DMSO)2])

Reaction Mixture
(Stirring at RT)Imidazole

Methanol

Precipitation of
NAMI-A Vacuum Filtration Wash with

Methanol & Diethyl Ether Drying under Vacuum NAMI-A
(Crystalline Solid)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of the ruthenium-based anticancer drug NAMI-

A.

Synthesis of KP1019:

KP1019 (Indazolium trans-[tetrachlorobis(1H-indazole)ruthenate(III)]) is synthesized by the

reaction of a ruthenium trichloride precursor with indazole.[2]
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Caption: Simplified workflow for the synthesis of the ruthenium-based anticancer drug KP1019.

Signaling Pathways in Ruthenium-Based Cancer
Therapy
Ruthenium complexes can induce cancer cell death through various signaling pathways. Key

pathways include the p53 signaling pathway, the MAPK/ERK pathway, and the intrinsic

apoptosis pathway.

p53 Signaling Pathway:

Some ruthenium compounds can activate the p53 tumor suppressor protein, leading to cell

cycle arrest and apoptosis.[7]
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Caption: Ruthenium-induced activation of the p53 signaling pathway leading to cell cycle arrest

and apoptosis.

MAPK/ERK Signaling Pathway:

The MAPK/ERK pathway is crucial for cell proliferation and survival. Ruthenium complexes can

inhibit this pathway, thereby suppressing tumor growth.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b16138080/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-the-fundamental-properties-of-ruthenium-metal
https://pubmed.ncbi.nlm.nih.gov/27349451/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16138080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth Factor

Receptor Tyrosine Kinase

Ras

Raf

MEK

ERK

Cell Proliferation
& Survival

Ruthenium Complex

 

Ruthenium Complex

Mitochondria

↑ ROS Production Cytochrome c Release

Caspase-9 Activation

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b16138080?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16138080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

